(Z)-2-(2-methylfuran-3-yl)-5-((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one
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Description
(Z)-2-(2-methylfuran-3-yl)-5-((5-(3-(trifluoromethyl)phenyl)furan-2-yl)methylene)thiazolo[3,2-b][1,2,4]triazol-6(5H)-one is a useful research compound. Its molecular formula is C21H12F3N3O3S and its molecular weight is 443.4. The purity is usually 95%.
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Scientific Research Applications
Electrochromic Applications
Research has delved into thiazolo and triazole-based compounds for their electrochromic properties. For example, novel thiazolo[5,4-d]thiazole-containing copolymers demonstrated significant electrochromic behaviors, indicating potential applications in smart windows, displays, and devices requiring light modulation. The ability to alter optical properties through electrical stimulation makes these compounds promising candidates for advanced electrochromic technologies (Akpinar, Udum, & Toppare, 2013).
Anticancer Properties
The thiazolo[3,2-b][1,2,4]triazole scaffold has been explored for its potential in anticancer drug development. A series of novel derivatives were synthesized and showed promising activity against various cancer cell lines. These findings suggest that compounds with similar scaffolds may serve as leads for the development of new anticancer agents, highlighting the importance of structural motifs present in the compound of interest (Holota et al., 2021).
Synthetic Methodologies
The synthesis of novel cyano-substituted bis-benzothiazolyl arylfurans and arylthiophenes underscores the versatility and synthetic interest in compounds bearing furan and thiazole units. These methodologies contribute to the toolbox for creating complex molecules with potential applications ranging from materials science to biologically active compounds (Racané et al., 2003).
Electrophilic Oxyalkylation
Electrophilic oxyalkylation of heterocycles, including furan and thiazole derivatives, with trifluoroacetyl-1,3-azoles has demonstrated significant chemical reactivity, offering pathways to trifluoromethyl-substituted alcohols. Such reactions are pivotal in medicinal chemistry for introducing trifluoromethyl groups, enhancing the pharmacokinetic properties of potential therapeutics (Khodakovskiy et al., 2010).
Properties
IUPAC Name |
(5Z)-2-(2-methylfuran-3-yl)-5-[[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylidene]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H12F3N3O3S/c1-11-15(7-8-29-11)18-25-20-27(26-18)19(28)17(31-20)10-14-5-6-16(30-14)12-3-2-4-13(9-12)21(22,23)24/h2-10H,1H3/b17-10- |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZHVJLZEUIOVKE-YVLHZVERSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CO1)C2=NN3C(=O)C(=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)SC3=N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=CO1)C2=NN3C(=O)/C(=C/C4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F)/SC3=N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H12F3N3O3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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